Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0004707 | N-(Adamant-1-yl)-6-isopropyl-4-oxo-1-pentyl-1,4-dihydroquinoline-3-carboxamide | 1048038-90-9 | C28H38N2O2 |
| VC0004787 | cis-Ned 19 | 1137264-00-6 | C30H31FN4O3 |
| VC0004811 | Fluorobexarotene | 1190848-23-7 | C24H27FO2 |
| VC0004788 | (4R,4As,7aR,12bS)-4a-hydroxy-9-methoxy-3-methyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one;hydron;chloride | 124-90-3 | C18H22ClNO4 |
| VC0004505 | (2E,4E,6Z,8E)-3-Methyl-7-(p-tolyl)-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid | 160162-42-5 | C26H32O2 |
| VC0004789 | AR-R 17779 hydrochloride | 178419-42-6 | C9H15ClN2O2 |
| VC0004800 | Unii-E4C3xgz4U7 | 188923-01-5 | C26H28F7N5O2.HCl |
| VC0004705 | 3-Bromocytisine | 207390-14-5 | C11H13BrN2O |
| VC0004808 | 9H-Purine-6,8-diamine | 28128-33-8 | C5H6N6 |
| VC0004709 | N-[[4-(4,5-Dihydro-[1]benzothiepino[5,4-d][1,3]thiazol-2-ylamino)cyclohexyl]methyl]methanesulfonamide | 304008-29-5 | C19H25N3O2S3 |
| VC0004506 | 2-Pyridylethylamine dihydrochloride | 3343-39-3 | C7H12Cl2N2 |
| VC0004513 | 6-Methoxy-1,1-dioxo-2-[[4-oxo-9-(2-piperidin-1-ylethoxy)pyrido[1,2-a]pyrimidin-2-yl]oxymethyl]-4-propan-2-yl-1,2-benzothiazol-3-one | 344930-95-6 | C27H32N4O7S |
| VC0004548 | 5-[2-(3-Fluorophenyl)ethyl]-5-azahexacyclo[5.4.1.02,6.03,10.04,8.09,12]dodecan-4-ol | 362512-81-0 | C19H20FNO |
| VC0004803 | 16,16-Dimethyl Prostaglandin E2 | 39746-25-3 | C22H36O5 |
| VC0004810 | 1-(2,3-Dichlorophenyl)ethanamine hydrochloride | 39959-66-5 | C8H10Cl3N |
| VC0004809 | (2S)-2-Amino-N-[(2R)-1-(4-butanoyl-4-phenylpiperidin-1-yl)-3-(4-methoxyphenyl)-1-oxopropan-2-yl]-3-(3-methylimidazol-4-yl)propanamide | 457893-92-4 | C32H41N5O4.2HCl |
| VC0004785 | IP3K Inhibitor | 519178-28-0 | C20H16F3N7O2 |
| VC0004802 | JNJ 10181457 dihydrochloride | 544707-20-2 | C20H30Cl2N2O |
| VC0004605 | 7-[(1R,2R,3R)-3-Hydroxy-2-[(3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide | 60325-46-4 | C23H31NO7S |
| VC0004805 | Org 24598 lithium salt | 722456-08-8 | C19H19F3LiNO3 |
| VC0004646 | Sodium 2-(4-(2-hydroxyethyl)piperazin-1-yl)ethanesulfonate | 75277-39-3 | C8H17N2NaO4S |
| VC0004708 | RuBi-4AP | 851956-02-0 | C30H28Cl2N8Ru |
| VC0004786 | CBiPES hydrochloride | 856702-40-4 | C21H19N3O2S.HCl |
| VC0004804 | 5/'-Fluoroindirubinoxime | 861214-33-7 | C16H10FN3O2 |
| VC0004790 | 2-Chloro-N-[1-[(2R)-2,3-dihydroxypropyl]-2-oxo-3,4-dihydroquinolin-3-yl]-6H-thieno[2,3-b]pyrrole-5-carboxamide | 918902-32-6 | C19H18ClN3O4S |